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Compound of Interest

Compound Name: 2-Chloro-5-methylbenzamide

CAS No.: 101080-00-6

Cat. No.: B2382523

Get Quote

Application Note & Safety Protocol: 2-Chloro-5-
methylbenzamide
Part 1: Compound Profile & Critical Safety
Overview[1]
Identification & Physicochemical Data
Compound Name: 2-Chloro-5-methylbenzamide CAS Registry Number: 101080-00-6

Synonyms: 5-Methyl-2-chlorobenzamide Molecular Formula: C₈H₈ClNO Molecular Weight:

169.61 g/mol SMILES: CC1=CC(=C(C=C1)Cl)C(=O)N[1][2][3][4][5]
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Property Specification Notes

Physical State Solid
White to off-white crystalline

powder.[1]

Melting Point 176–178 °C (Predicted)

Experimental verification

recommended; typical for

benzamide analogs.[1]

Solubility DMSO, Methanol, Ethanol Sparingly soluble in water.

pKa ~14-15 (Amide NH)
Very weak acid; neutral under

physiological conditions.[1]

LogP ~1.8 - 2.1
Moderate lipophilicity; suitable

for cell permeability studies.[1]

Hazard Classification (GHS-Derived)
Note: While specific toxicological data for this CAS is limited, structural analogs (chlorinated

benzamides) dictate the following precautionary classification based on the "Read-Across"

principle of toxicology.

Signal Word:WARNING

Hazard Class Hazard Statement Code

Skin Irritation Causes skin irritation.[1][4][6] H315

Eye Irritation
Causes serious eye irritation.

[1][6]
H319

STOT-SE
May cause respiratory

irritation.[1][6]
H335

Precautionary Protocol:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][7][8]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5][8]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][6][8]

Remove contact lenses if present and easy to do.[1][6][8] Continue rinsing.[1][6][8]

Part 2: Operational Safety & Decision Matrix
Personal Protective Equipment (PPE) Rationale

Respiratory: N95 (US) or P1 (EU) dust mask is mandatory during weighing.[1] If handling

>5g or heating, use a half-face respirator with organic vapor/acid gas cartridges (OV/AG) to

protect against potential degradation byproducts (HCl, NOx).[1]

Hands: Nitrile gloves (minimum thickness 0.11 mm).[1] Reasoning: Amides can facilitate the

transport of other contaminants through the skin; nitrile provides excellent chemical

resistance against the organic solvents (DCM, DMSO) used in processing this compound.

Eyes: Chemical safety goggles.[1][8] Reasoning: Crystalline solids present a mechanical

abrasion hazard and a chemical irritation hazard to the cornea.[1]

Emergency Response Decision Matrix
The following diagram outlines the logical flow for handling spills and exposure incidents.
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Figure 1: Emergency Response Logic Flow for 2-Chloro-5-methylbenzamide incidents.[1][4]

[5][6][8]

Part 3: Application Protocol – Synthesis &
Purification[1][9]
Context: This compound is frequently used as an intermediate in the synthesis of

agrochemicals (e.g., anthranilamide insecticides) or pharmaceutical scaffolds.[1] The following

protocol describes the synthesis from the commercially available 2-Chloro-5-methylbenzoic

acid.
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Synthesis Workflow (Acid Chloride Route)
Reaction: 2-Chloro-5-methylbenzoic acid

Acid Chloride

2-Chloro-5-methylbenzamide[1]

Reagents:

Precursor: 2-Chloro-5-methylbenzoic acid (CAS 6342-60-5)[1][2]

Chlorinating Agent: Thionyl Chloride (

) or Oxalyl Chloride[1]

Amination Agent: Ammonium Hydroxide (

, 28-30%) or Ammonia gas[1]

Solvent: Dichloromethane (DCM) or Toluene[1]

Step-by-Step Protocol:

Activation (Acid Chloride Formation):

In a dry round-bottom flask equipped with a reflux condenser and a drying tube (CaCl₂),

dissolve 10.0 g (58.6 mmol) of 2-Chloro-5-methylbenzoic acid in 50 mL of dry Toluene.

Critical Step: Add 1.2 equivalents (8.4 g, 5.1 mL) of Thionyl Chloride dropwise. Add a

catalytic amount (2-3 drops) of DMF to accelerate the reaction.[1]

Heat to reflux (80-90°C) for 2–3 hours. Monitor gas evolution (HCl/SO₂). The reaction is

complete when gas evolution ceases.[1]

Purification: Evaporate the solvent and excess Thionyl Chloride under reduced pressure to

obtain the crude acid chloride as an oil/low-melting solid.[1] Do not expose to moisture.[1]

Amidation:
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Dissolve the crude acid chloride in 30 mL of dry DCM.[1]

Cool the solution to 0°C in an ice bath.

Addition: Slowly add the acid chloride solution to a stirred solution of concentrated

Ammonium Hydroxide (50 mL) at 0°C. Alternatively, bubble dry Ammonia gas through the

DCM solution.

Observation: A white precipitate (the amide) should form immediately.[1]

Stir at room temperature for 1 hour to ensure completion.

Isolation & Purification:

Filter the solid precipitate.[1][9]

Wash the filter cake with cold water (2 x 20 mL) to remove ammonium chloride salts.

Wash with cold Hexane (20 mL) to remove non-polar impurities.[1]

Recrystallization: Recrystallize from Ethanol/Water (9:1) if high purity (>99%) is required

for biological assays.[1]

Synthesis Process Diagram
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Figure 2: Synthetic pathway from benzoic acid precursor to final amide product.[1]

Part 4: Storage & Stability[1]
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Parameter Recommendation Mechanism/Reasoning

Temperature 2–8 °C (Long-term)
Reduces the rate of potential

hydrolysis back to the acid.[1]

Atmosphere Inert (Argon/Nitrogen)

While relatively stable, amides

can hydrolyze in moist air over

extended periods.

Container Amber Glass

Protects against UV-induced

photolysis, particularly relevant

for chlorinated aromatics.[1]

Incompatibility
Strong Oxidizers, Strong

Acids/Bases

Strong acids/bases will

catalyze the hydrolysis of the

amide bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1046818-83-0|2-Chloro-4-hydroxybenzamide|BLD Pharm [bldpharm.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.bldpharm.com/products/1046818-83-0.html
https://www.bldpharm.com/products/1046818-83-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/101080-00-6
https://www.bldpharm.com/products/1046818-83-0.html
https://echa.europa.eu/information-on-chemicals/cl-inventory-database
https://www.bldpharm.com/products/1046818-83-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://www.bldpharm.com/products/1046818-83-0.html
https://www.bldpharm.com/products/1046818-83-0.html
https://www.bldpharm.com/products/1046818-83-0.html
https://www.benchchem.com/product/b2382523?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1046818-83-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2382523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. medchemexpress.com [medchemexpress.com]

3. 2-Chloro-5-iodobenzoic acid synthesis - chemicalbook [chemicalbook.com]

4. 2-Chloro-5-methylbenzaldehyde | C8H7ClO | CID 15647278 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. sigmaaldrich.com [sigmaaldrich.com]

6. static.cymitquimica.com [static.cymitquimica.com]

7. cdhfinechemical.com [cdhfinechemical.com]

8. fishersci.com [fishersci.com]

9. CN105859574A - Synthesis method of 2-amino-5-chloro-N,3-dimethylbenzamide - Google
Patents [patents.google.com]

To cite this document: BenchChem. [Material Safety Data Sheet (MSDS) for 2-Chloro-5-
methylbenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-
2-chloro-5-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.medchemexpress.com/2-chloro-5-methylbenzoic-acid.html
https://www.chemicalbook.com/synthesis/2-chloro-5-iodobenzoic-acid.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-5-methylbenzaldehyde
https://www.sigmaaldrich.com/JP/ja/sds/aldrich/135828
https://static.cymitquimica.com/products/10/pdf/sds-F789234.pdf
https://www.cdhfinechemical.com/images/product/msds/37_151650471_Benzamide-CASNO-55-21-0-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5691003&productDescription=2-CHLRO-N-METHLBENZAMIDE+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://patents.google.com/patent/CN105859574A/en
https://patents.google.com/patent/CN105859574A/en
https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-2-chloro-5-methylbenzamide
https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-2-chloro-5-methylbenzamide
https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-2-chloro-5-methylbenzamide
https://www.benchchem.com/product/b2382523/docs#material-safety-data-sheet-msds-for-2-chloro-5-methylbenzamide
https://www.benchchem.com/product/b2382523?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2382523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2382523?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

